Cas no 2514730-19-7 (3-Bromo-5-chloro-2,6-difluorophenylacetic acid)

• Product Name: 3-Bromo-5-chloro-2,6-difluorophenylacetic acid
• CAS No: 2514730-19-7
• MF: C₈H₄BrClF₂O₂
• MW: 285.469967842102
• MDL: MFCD32640108
• CID: 4785291
• Update Time: 2026-02-27

3-Bromo-5-chloro-2,6-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2,6-difluorophenylacetic acid
• 2-(3-bromo-5-chloro-2,6-difluorophenyl)acetic acid

• MDL： MFCD32640108
• Inchi： 1S/C8H4BrClF2O2/c9-4-2-5(10)8(12)3(7(4)11)1-6(13)14/h2H,1H2,(H,13,14)
• InChI Key： JKKBUYGFCLOQIH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1F)CC(=O)O)F)Cl

Computed Properties

• Exact Mass: 283.90513 g/mol
• Monoisotopic Mass: 283.90513 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.47
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-5-chloro-2,6-difluorophenylacetic acid

Introduction to 3-Bromo-5-chloro-2,6-difluorophenylacetic acid (CAS No. 2514730-19-7)

3-Bromo-5-chloro-2,6-difluorophenylacetic acid (CAS No. 2514730-19-7) is a fluorinated aromatic acetic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple halogen atoms, which often enhances their reactivity and binding affinity to biological targets. The specific arrangement of bromine, chlorine, and fluorine substituents in the phenyl ring imparts distinct electronic properties, making it a valuable scaffold for drug discovery.

The synthesis of 3-Bromo-5-chloro-2,6-difluorophenylacetic acid involves a multi-step process that typically begins with the functionalization of a precursor aromatic ring. The introduction of fluorine atoms at the 2 and 6 positions, followed by bromination at the 3 position and chlorination at the 5 position, requires precise control over reaction conditions to ensure high yield and selectivity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve these modifications efficiently.

One of the most compelling aspects of 3-Bromo-5-chloro-2,6-difluorophenylacetic acid is its potential as a building block for the development of novel therapeutic agents. The presence of multiple halogen atoms increases the compound's lipophilicity and ability to interact with enzymes and receptors. Recent studies have highlighted its utility in the design of inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

Research published in recent years has demonstrated that 3-Bromo-5-chloro-2,6-difluorophenylacetic acid can serve as a precursor for molecules with anti-inflammatory and immunomodulatory properties. The fluorinated aromatic core is particularly effective in modulating enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions. This has led to investigations into its role in developing treatments for autoimmune diseases and chronic inflammation.

In addition to its pharmaceutical applications, 3-Bromo-5-chloro-2,6-difluorophenylacetic acid has been explored in agrochemical research for its potential as a precursor to herbicides and fungicides. The structural features that make it attractive for drug development also contribute to its efficacy in crop protection by interfering with essential metabolic pathways in pests and pathogens.

The chemical properties of 3-Bromo-5-chloro-2,6-difluorophenylacetic acid are further enhanced by its solubility characteristics. While it exhibits moderate solubility in organic solvents commonly used in synthetic chemistry, its acetic acid moiety allows for facile derivatization into esters or amides, which can improve solubility in aqueous environments. This flexibility makes it a versatile intermediate for various chemical transformations.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 3-Bromo-5-chloro-2,6-difluorophenylacetic acid. Molecular modeling studies have provided insights into how its structure influences binding affinity to biological targets. These simulations have guided the optimization of analogs with improved pharmacokinetic profiles and reduced toxicity.

The industrial production of 3-Bromo-5-chloro-2,6-difluorophenylacetic acid has been refined through continuous process improvements aimed at enhancing yield and reducing waste. Green chemistry principles have been integrated into synthetic routes to minimize environmental impact while maintaining high purity standards. Such efforts align with global trends toward sustainable manufacturing practices.

Future research directions for 3-Bromo-5-chloro-2,6-difluorophenylacetic acid include exploring its role in targeted drug delivery systems. The compound's ability to form stable complexes with nanoparticles or polymers could enable more precise delivery of therapeutic agents to affected tissues. Additionally, investigating its interactions with metal ions may uncover new applications in catalysis or material science.

In summary,3-Bromo-5-chloro-2,6-difluorophenylacetic acid (CAS No. 2514730-19-7) is a multifunctional compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for developing novel pharmaceuticals, agrochemicals, and advanced materials. As synthetic methodologies continue to evolve and computational techniques become more sophisticated,3-Bromo-5-chloro-2,6-difluorophenylacetic acid is poised to play an even greater role in addressing challenges in medicine and agriculture.